Cas no 128446-35-5 (Hydroxypropyl-beta-cyclodextrin)
Hydroxypropyl-beta-cyclodextrin (HP-β-CD) is a chemically modified cyclic oligosaccharide derived from beta-cyclodextrin, featuring hydroxypropyl substitutions that enhance its solubility and biocompatibility. This derivative retains the characteristic cavity structure of cyclodextrins, enabling the formation of inclusion complexes with hydrophobic molecules, thereby improving their aqueous solubility, stability, and bioavailability. HP-β-CD is widely utilized in pharmaceutical formulations as a solubilizing and stabilizing agent, excipient, and drug delivery enhancer. Its low toxicity, high water solubility, and ability to modulate drug release make it valuable for oral, parenteral, and topical applications. Additionally, it finds use in cosmetics, food, and analytical chemistry due to its versatile complexation properties.
128446-35-5 structure
Product Name:Hydroxypropyl-beta-cyclodextrin
CAS No:128446-35-5
MF:C63H112O42
MW:1541.54
MDL:MFCD00074978
CID:139420
PubChem ID:24892288
Update Time:2025-08-28
Hydroxypropyl-beta-cyclodextrin Chemical and Physical Properties
Names and Identifiers
-
- (2-HYDROXYPROPYL)-BETA-CYCLODEXTRIN
- beta-cyclodextrin,2-hydroxypropylether
- beta-hydroxypropylcyclodextrin
- (2-Hydroxypropyl)-β-cyclodextrin
- 2-Hydroxypropyl-B-Cyclodextrin
- 2-HYDROXYPROPYL-B-CYCLODEXTRIN CELLCULTU RE TESTED
- Hydroxypropyl betadex
- 2-Hydroxypropyl-beta-cyclodextrin
- 2-Hydroxypropyl-β-cyclodextrin
- HYDROXYPROPYL-BETA-CYCLODEXTRIN
- (2-Hydroxypropyl)-^b-cyclodextrin,
- (2-Hydroxypropyl)-Beta-Cyclodextri
- Hydroxypropyl-β-cyclodextrin
- Cavasol® W7 HP
- HP-β-CD
- HP-beta-CD
- CAVASOL(R)W7
- Cavasol? W7 HP
- 2-Hydroxypropyl-βHydroxypropyl-b-Cyclodextrin
- hydropropyl beta cyclodextrin
- (2-Hydroxypropyl)-beta-cyclode
- Hydroxypropyl Betadex (200 mg)
- HPBCD
- HPCD
- 羟丙基-β-环糊精
- HPBCD/HPCD
- 2-Hydoxypropyl-cyclod
- Hydroxypropyl betadex (Oral grade)
- (2-Hydroxypropyl)-β-cyclodextrin aqueous solution
- Hydroxypropylbetadex
- hydroxypropyl beta cyclodextrin
- AKOS025212232
- A-cyclodextrin
- 128446-35-5
- (2-Hydroxypropyl)-
- ODLHGICHYURWBS-FOSILIAISA-N
- A-cyclodextrin (HP-
- MFCD00069372
- HP-??cyclodextrin
- AC-3234
- CCG-270688
- NS00078775
- A-CD)
- (1R,3S,5S,6R,8S,10S,11R,13S,15S,16R,18S,20S,21R,23S,25S,26R,28S,30S,31R,33S,35S,36S,37S,38S,39S,40S,41S,42S,43S,44S,45S,46S,47S,48S,49S)-5,10,15,20,25,30,35-heptakis(2-hydroxypropoxymethyl)-2,4,7,9,12,14,17,19,22,24,27,29,32,34-tetradecaoxaoctacyclo[31.2.
- HMS3885J22
- s4760
- AS-15255
- Hydroxypropyl-beta-cyclodextrin
-
- MDL： MFCD00074978
- Inchi： InChI=1S/C63H112O42/c1-22(64)8-85-15-29-50-36(71)43(78)57(92-29)100-51-30(16-86-9-23(2)65)94-59(45(80)38(51)73)102-53-32(18-88-11-25(4)67)96-61(47(82)40(53)75)104-55-34(20-90-13-27(6)69)98-63(49(84)42(55)77)105-56-35(21-91-14-28(7)70)97-62(48(83)41(56)76)103-54-33(19-89-12-26(5)68)95-60(46(81)39(54)74)101-52-31(17-87-10-24(3)66)93-58(99-50)44(79)37(52)72/h22-84H,8-21H2,1-7H3/t22?,23?,24?,25?,26?,27?,28?,29-,30-,31-,32-,33-,34-,35-,36-,37-,38-,39-,40-,41-,42-,43-,44-,45-,46-,47-,48-,49-,50-,51-,52-,53-,54-,55-,56-,57-,58-,59-,60-,61-,62-,63-/m0/s1
- InChI Key： ODLHGICHYURWBS-FOSILIAISA-N
- SMILES： CO[C@@H]1[C@H](O[R])[C@@H](O)[C@H](C)[C@@H](CO[R])O1.[C;D2]CC(O)C.[R].[7].[R=H or]
Computed Properties
- Exact Mass: 1540.66000
- Monoisotopic Mass: 1374.6
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 21
- Hydrogen Bond Acceptor Count: 42
- Heavy Atom Count: 105
- Rotatable Bond Count: 28
- Complexity: 1490
- Covalently-Bonded Unit Count: 5
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 35
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 635A^2
- XLogP3: -13
Experimental Properties
- Color/Form: Not determined
- Density: 0.9819
- Melting Point: 278 °C (dec.)
- Refractive Index: 125 ° (C=1, H2O)
- Solubility: H2O: 45 % (w/v)
- Water Partition Coefficient: Soluble in water.
- PSA: 618.66000
- LogP: -12.39490
- Specific Rotation: +125° (c=1 in H2O)
- Optical Activity: [α]26/D +139°, c = 1 in H2O
- Solubility: Soluble in water
Hydroxypropyl-beta-cyclodextrin Security Information
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Safety Instruction： S24/25
- RTECS：GU2293332
- TSCA：Yes
- Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Hydroxypropyl-beta-cyclodextrin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-101103-500mg |
HP-β-CD |
128446-35-5 | 99.74% | 500mg |
￥400 | 2024-05-24 | |
| MedChemExpress | HY-101103-1g |
HP-β-CD |
128446-35-5 | 99.74% | 1g |
￥500 | 2024-05-24 | |
| MedChemExpress | HY-101103-5g |
HP-β-CD |
128446-35-5 | 99.74% | 5g |
￥880 | 2024-05-24 | |
| MedChemExpress | HY-101103-10g |
HP-β-CD |
128446-35-5 | 99.74% | 10g |
￥1100 | 2024-05-24 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H108813-500g |
Hydroxypropyl-beta-cyclodextrin |
128446-35-5 | 97% | 500g |
¥326.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H108813-5g |
Hydroxypropyl-beta-cyclodextrin |
128446-35-5 | 97% | 5g |
¥36.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H108813-100g |
Hydroxypropyl-beta-cyclodextrin |
128446-35-5 | 97% | 100g |
¥175.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H108813-2.5kg |
Hydroxypropyl-beta-cyclodextrin |
128446-35-5 | 97% | 2.5kg |
¥868.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H108813-250g |
Hydroxypropyl-beta-cyclodextrin |
128446-35-5 | 97% | 250g |
¥204.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H108813-25g |
Hydroxypropyl-beta-cyclodextrin |
128446-35-5 | 97% | 25g |
¥59.90 | 2023-09-02 |
Hydroxypropyl-beta-cyclodextrin Suppliers
Shandong Zhonghuan Zhongjie Biotechnology Co.,Ltd
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(CAS:128446-35-5)(Industrial Grade) Hydroxypropyl Betacyclodextrin
Order Number:C0004;C0001;C0002;C0003
Stock Status:in Stock
Quantity:1kg;5kg;20kg
Purity:99%
Pricing Information Last Updated:Friday, 9 January 2026 10:00
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Suzhou Senfeida Chemical Co., Ltd
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(CAS:128446-35-5)Hydroxypropyl-β-cyclodextrin
Order Number:1592926;sfd13698
Stock Status:in Stock
Quantity:Company Customization/200kg
Purity:98%/99.9%
Pricing Information Last Updated:Monday, 14 April 2025 21:49
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:128446-35-5)2-羟丙基-β-环糊精
Order Number:LE1709344;LE3578;LE1592926
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:34
Price ($):discuss personally
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Amadis Chemical Company Limited
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(CAS:128446-35-5)2-Hydroxypropyl-β-cyclodextrin
Order Number:A889014
Stock Status:in Stock
Quantity:5000g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:26
Price ($):250.0
Email:sales@amadischem.com
Hydroxypropyl-beta-cyclodextrin Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Recommended suppliers
Shandong Zhonghuan Zhongjie Biotechnology Co.,Ltd
(CAS:128446-35-5)(Industrial Grade) Hydroxypropyl Betacyclodextrin
Purity:99%/99%/99%/99%
Quantity:1kg;5kg;20kg/1kg;5kg;20kg/1kg;5kg;20kg/1kg;5kg;20kg
Price ($):Inquiry/Inquiry/Inquiry/Inquiry
Suzhou Senfeida Chemical Co., Ltd
(CAS:128446-35-5)Hydroxypropyl-β-cyclodextrin
Purity:98%/99.9%
Quantity:Company Customization/200kg
Price ($):Inquiry/Inquiry